N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C20H25FN4O2S/c21-18-13-22-20(23-14-18)25-9-7-15(8-10-25)12-24-28(26,27)19-6-5-16-3-1-2-4-17(16)11-19/h5-6,11,13-15,24H,1-4,7-10,12H2
• InChI Key: KYYUHESFEQERQP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCC3CCN(CC3)C4=NC=C(C=N4)F
• Molecular Formula: C20H25FN4O2S
• Molecular Weight: 404.5 g/mol

Description

N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C20H25FN4O2S and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Sulfonamide derivatives have been explored for their potential in antimicrobial and antifungal therapies. For instance, a study on Schiff base derived from sulfamerazine showed potent antibacterial and antifungal activities. These activities were attributed to the ability of the synthesized compound to interact with microbial and fungal cells through hydrogen bindings and hydrophobic interactions (R. Othman et al., 2019).

Herbicidal Activity

Sulfonamide compounds have also been reported to possess herbicidal activity. A study on triazolopyrimidine sulfonanilide compounds, a class of acetohydroxyacid synthase inhibitors, highlighted their effectiveness against broad-leaf weeds while demonstrating good safety profiles for rice, maize, and wheat (Chao-Nan Chen et al., 2009).

Antitumor Activity

The research has also extended into the antitumor potential of sulfonamide derivatives. For example, a novel kind of antitumor drugs using sulfonamide as the parent compound, incorporating structures like 5-fluorouracil and nitrogen mustard, showed promising results in reducing tumor growth with low toxicity, highlighting the therapeutic potential of sulfonamides in cancer treatment (Z. Huang, Z. Lin, J. Huang, 2001).